Cas no 379253-58-4 (N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide)

N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide structure
379253-58-4 structure
Product Name:N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
CAS No:379253-58-4
MF:C15H23N3O2S2
MW:341.492020845413
MDL:MFCD03041989
CID:3105154
PubChem ID:5150916
Update Time:2025-04-21

N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1-Butyl-2-mercapto-1H-benzoimidazole-5-sulfonic acid butylamide
    • N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
    • EQA25358
    • EN300-03093
    • AKOS000115767
    • 379253-58-4
    • N,1-dibutyl-2-sulfanylidene-3H-benzimidazole-5-sulfonamide
    • Z56824065
    • MDL: MFCD03041989
    • Inchi: 1S/C15H23N3O2S2/c1-3-5-9-16-22(19,20)12-7-8-14-13(11-12)17-15(21)18(14)10-6-4-2/h7-8,11,16H,3-6,9-10H2,1-2H3,(H,17,21)
    • InChI Key: ISGSJAPROVVUKZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)NC(N2CCCC)=S)(NCCCC)(=O)=O

Computed Properties

  • Exact Mass: 341.12316933Da
  • Monoisotopic Mass: 341.12316933Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 102Ų

N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-24875-0.05g
N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
379253-58-4 97%
0.05g
$66.0 2023-02-14
Enamine
EN300-24875-0.1g
N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
379253-58-4 97%
0.1g
$98.0 2023-02-14
Enamine
EN300-24875-0.25g
N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
379253-58-4 97%
0.25g
$142.0 2023-02-14
Enamine
EN300-24875-0.5g
N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
379253-58-4 97%
0.5g
$271.0 2023-02-14
Enamine
EN300-24875-1.0g
N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
379253-58-4 97%
1.0g
$371.0 2023-02-14
Enamine
EN300-24875-2.5g
N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
379253-58-4 97%
2.5g
$726.0 2023-02-14
Enamine
EN300-24875-5.0g
N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
379253-58-4 97%
5.0g
$1074.0 2023-02-14
Enamine
EN300-24875-10.0g
N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
379253-58-4 97%
10.0g
$1593.0 2023-02-14
Enamine
EN300-03093-0.05g
N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
379253-58-4 97%
0.05g
$66.0 2023-06-27
Enamine
EN300-03093-0.1g
N,1-dibutyl-2-sulfanyl-1H-1,3-benzodiazole-5-sulfonamide
379253-58-4 97%
0.1g
$98.0 2023-06-27
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